Cas no 1979182-88-1 (Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate)

• Product Name: Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate
• CAS No: 1979182-88-1
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6234464
• PubChem ID: 106485999
• Update Time: 2025-06-14

Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

• 1979182-88-1
• EN300-6730343
• tert-butyl 2-{3-[(methylamino)methyl]phenoxy}acetate
• Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate

• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(16)10-17-12-7-5-6-11(8-12)9-15-4/h5-8,15H,9-10H2,1-4H3
• InChI Key： AYOWCKFYZKOCJH-UHFFFAOYSA-N
• SMILES： O(C(COC1=CC=CC(=C1)CNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate

Comprehensive Overview of Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate (CAS No. 1979182-88-1)

Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate (CAS No. 1979182-88-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a tert-butyl group and a methylaminomethylphenoxy moiety, has garnered significant attention due to its potential applications in drug discovery and intermediate synthesis. Researchers often search for "Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate uses" or "CAS 1979182-88-1 synthesis" to explore its versatile properties.

The compound's unique structure makes it valuable for designing bioactive molecules, particularly in central nervous system (CNS) targeting agents. Recent trends in medicinal chemistry highlight the growing demand for phenoxyacetate derivatives, with queries like "phenoxyacetate-based drug candidates 2024" rising in search engines. Its tert-butyl ester group provides enhanced stability, a feature frequently discussed in forums about "protecting groups in organic synthesis".

Analytical characterization of Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. Laboratory professionals often inquire about "CAS 1979182-88-1 HPLC method" or "spectral data for methylaminomethylphenoxy compounds", reflecting the need for precise quality control in synthetic workflows. The compound's logP and solubility parameters are also critical for researchers investigating "blood-brain barrier permeability predictors".

In the context of green chemistry innovations, Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate has been studied for optimized synthetic routes with reduced environmental impact. Search terms like "green synthesis of tert-butyl esters" and "microwave-assisted phenoxyacetate preparation" align with current sustainability trends in chemical manufacturing. The compound's molecular weight (279.35 g/mol) and purity specifications are frequently referenced in pharmaceutical patent applications.

The safety profile of CAS 1979182-88-1 remains an important consideration, with proper handling procedures similar to those for most laboratory chemicals. Industrial applications focus on its role as a building block for more complex structures, particularly in projects tagged with "fragment-based drug design 2024". Storage recommendations typically suggest inert atmosphere conditions to maintain the integrity of the tert-butyl ester functionality.

Emerging research directions include exploring the compound's potential in prodrug development, responding to growing searches for "bioreversible derivatives in medicinal chemistry". Its structural features make it suitable for conjugation with various therapeutic agents, particularly in neurological applications. The methylaminomethyl moiety offers opportunities for further derivatization, a topic frequently discussed in organic chemistry symposiums.

Quality standards for Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate continue to evolve, with analytical laboratories developing more sensitive detection methods. Recent publications have addressed challenges in quantifying trace impurities, responding to industry concerns about "genotoxic impurity control in APIs". The compound's stability under various pH conditions is another area of active investigation.

From a commercial perspective, CAS 1979182-88-1 represents a niche but growing segment of fine chemicals. Procurement specialists often search for "tert-butyl phenoxyacetate suppliers GMP" or "custom synthesis of methylaminomethyl derivatives", indicating demand from both pharmaceutical companies and research institutions. The global market shows particular interest in scalable production methods for this intermediate.

In conclusion, Tert-butyl 2-[3-(methylaminomethyl)phenoxy]acetate serves as a versatile tool in modern chemical research, bridging multiple disciplines from synthetic methodology to drug development. Its continued relevance is evidenced by persistent searches for "innovative phenoxyacetate applications" and "CAS 1979182-88-1 recent patents", making it a compound of enduring scientific and industrial importance.